3-O-Methyl-6-oxo 17beta-Estradiol
3-O-Methyl-6-oxo 17beta-Estradiol
Brand Name:
Vulcanchem
CAS No.:
50731-96-9
VCID:
VC21147150
InChI:
InChI=1S/C19H24O3/c1-19-8-7-13-12-4-3-11(22-2)9-15(12)17(20)10-14(13)16(19)5-6-18(19)21/h3-4,9,13-14,16,18,21H,5-8,10H2,1-2H3/t13-,14-,16+,18+,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CC(=O)C4=C3C=CC(=C4)OC
Molecular Formula:
C19H24O3
Molecular Weight:
300.4 g/mol
3-O-Methyl-6-oxo 17beta-Estradiol
CAS No.: 50731-96-9
Cat. No.: VC21147150
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 50731-96-9 |
|---|---|
| Molecular Formula | C19H24O3 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-17-hydroxy-3-methoxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C19H24O3/c1-19-8-7-13-12-4-3-11(22-2)9-15(12)17(20)10-14(13)16(19)5-6-18(19)21/h3-4,9,13-14,16,18,21H,5-8,10H2,1-2H3/t13-,14-,16+,18+,19+/m1/s1 |
| Standard InChI Key | IYIZICLBCDWABT-AFTVQHQSSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CC(=O)C4=C3C=CC(=C4)OC |
| SMILES | CC12CCC3C(C1CCC2O)CC(=O)C4=C3C=CC(=C4)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CC(=O)C4=C3C=CC(=C4)OC |
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